1-(p-Bromophenyl)-3-(4,6-dimethyl-2-pyrimidinyl)guanidine

• IUPAC Name: 1-(4-bromophenyl)-2-(4,6-dimethylpyrimidin-2-yl)guanidine
• InChI: InChI=1S/C13H14BrN5/c1-8-7-9(2)17-13(16-8)19-12(15)18-11-5-3-10(14)4-6-11/h3-7H,1-2H3,(H3,15,16,17,18,19)
• InChI Key: OUUHFKCLPVNXFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N=C(N)NC2=CC=C(C=C2)Br)C
• Isomeric SMILES: CC1=CC(=NC(=N1)/N=C(\N)/NC2=CC=C(C=C2)Br)C
• Molecular Formula: C13H14BrN5
• DSSTOX Substance ID: DTXSID90936243
• Molecular Weight: 320.19 g/mol
• CAS RN: 16018-66-9

Description

1-(p-Bromophenyl)-3-(4,6-dimethyl-2-pyrimidinyl)guanidine is a chemical compound with the molecular formula C13H14BrN5. It is not intended for human or veterinary use and is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of 1-(p-Bromophenyl)-3-(4,6-dimethyl-2-pyrimidinyl)guanidine consists of a bromophenyl group, a dimethylpyrimidinyl group, and a guanidine group. The exact arrangement of these groups in the molecule can be determined through techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

Guanidine Compounds in Medicinal Chemistry

Guanidine derivatives have been acknowledged for their significant pharmacological properties and therapeutic applications. They are a class of compounds that have been utilized for treating a wide spectrum of diseases due to their diverse chemical, biochemical, and pharmacological properties. Guanidine-containing molecules, including cyclic analogs and derivatives, have shown promising biological activity across various therapeutic domains, such as central nervous system disorders, anti-inflammatory agents, and chemotherapeutic agents, among others (Sączewski & Balewski, 2009).

Pyrimidine Derivatives in Drug Development

Pyrimidine is an aromatic heterocyclic organic compound with a wide range of pharmacological effects, including antiviral, antibacterial, antifungal, and anti-inflammatory activities. Recent developments in the synthesis, anti-inflammatory effects, and structure–activity relationships of pyrimidine derivatives highlight their potential in drug development. These compounds exhibit potent anti-inflammatory effects by inhibiting the expression and activities of vital inflammatory mediators. This suggests that pyrimidine derivatives could serve as a promising scaffold for developing new biologically active compounds with desired pharmacological activities (Rashid et al., 2021).

Safety And Hazards

As a research compound, 1-(p-Bromophenyl)-3-(4,6-dimethyl-2-pyrimidinyl)guanidine should be handled with care. It is not intended for human or veterinary use. Specific safety and hazard information should be provided by the supplier and can typically be found in the material safety data sheet (MSDS) for the compound.